(Z)-N-(3-allyl-6-chlorobenzo[d]thiazol-2(3H)-ylidene)-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)acetamide

• IUPAC Name: N-(6-chloro-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanylacetamide
• InChI: InChI=1S/C23H22ClN3O2S2/c1-2-11-27-19-10-9-17(24)13-20(19)31-23(27)25-21(28)14-30-15-22(29)26-12-5-7-16-6-3-4-8-18(16)26/h2-4,6,8-10,13H,1,5,7,11-12,14-15H2
• InChI Key: SWQAYZLHWXVTAV-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)CSCC(=O)N3CCCC4=CC=CC=C43
• Molecular Formula: C23H22ClN3O2S2
• Molecular Weight: 472.0 g/mol

Description

(Z)-N-(3-allyl-6-chlorobenzo[d]thiazol-2(3H)-ylidene)-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)acetamide is a useful research compound. Its molecular formula is C23H22ClN3O2S2 and its molecular weight is 472.02. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-allyl-6-chlorobenzo[d]thiazol-2(3H)-ylidene)-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-allyl-6-chlorobenzo[d]thiazol-2(3H)-ylidene)-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been studied, providing insights into their molecular arrangement and potential applications in material science and drug design (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Synthesis and Biological Activities

• A study on the synthesis of related acetamides showed their potential in analgesic and antihypoxic activities, hinting at possible therapeutic applications (Mikhailovskii, Pogorelova, Pershina, Makhmudov, & Novikova, 2020).
• Compounds with similar structures have been synthesized and evaluated for cytotoxic activity against certain cancer cell lines, suggesting their utility in cancer research (Nguyen et al., 2019).

Antibacterial Potential

Research indicates that certain related compounds exhibit antibacterial activity, which could be pivotal in the development of new antibiotics (Bhoi, Borad, Parmar, & Patel, 2015).

Anticancer and Antifibrotic Activities

• Some derivatives have shown significant anticancer activities, particularly against melanoma and ovarian cancer cell lines, suggesting potential applications in oncology (Kovalenko et al., 2012).
• Another study focused on the antifibrotic and anticancer activities of amino(imino)thiazolidinone derivatives, which could inform the development of new treatments for fibrosis and cancer (Kaminskyy et al., 2016).

Antimicrobial Activity

The synthesis of novel thiazolidin-4-one derivatives with broad-spectrum antimicrobial activity highlights the potential of these compounds in combating various microbial infections (Desai et al., 2013).